Cas no 2649066-01-1 (4-(isocyanatomethyl)-1-(2-methylpropyl)-1H-pyrazole)

• Product Name: 4-(isocyanatomethyl)-1-(2-methylpropyl)-1H-pyrazole
• CAS No: 2649066-01-1
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 5801306
• PubChem ID: 165966315
• Update Time: 2025-06-30

4-(isocyanatomethyl)-1-(2-methylpropyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(isocyanatomethyl)-1-(2-methylpropyl)-1H-pyrazole
• 2649066-01-1
• EN300-1779624

• Inchi： 1S/C9H13N3O/c1-8(2)5-12-6-9(4-11-12)3-10-7-13/h4,6,8H,3,5H2,1-2H3
• InChI Key： HEHHYEQHKZFRPB-UHFFFAOYSA-N
• SMILES： O=C=NCC1C=NN(C=1)CC(C)C

Computed Properties

• Exact Mass: 179.105862047g/mol
• Monoisotopic Mass: 179.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 47.2Ų

Additional information on 4-(isocyanatomethyl)-1-(2-methylpropyl)-1H-pyrazole

4-(isocyanatomethyl)-1-(2-methylpropyl)-1H-pyrazole: A Comprehensive Overview

4-(isocyanatomethyl)-1-(2-methylpropyl)-1H-pyrazole (CAS No. 2649066-01-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to 4-(isocyanatomethyl)-1-(2-methylpropyl)-1H-pyrazole.

The chemical structure of 4-(isocyanatomethyl)-1-(2-methylpropyl)-1H-pyrazole is characterized by a pyrazole ring with an isocyanatomethyl group and a 2-methylpropyl substituent. The pyrazole ring, a five-membered heterocyclic compound with two nitrogen atoms, is a common scaffold in medicinal chemistry due to its ability to modulate various biological targets. The presence of the isocyanatomethyl group adds reactivity and functional versatility, making this compound a valuable intermediate in the synthesis of more complex molecules.

Synthesis of 4-(isocyanatomethyl)-1-(2-methylpropyl)-1H-pyrazole can be achieved through several routes, each offering unique advantages in terms of yield and purity. One common method involves the reaction of 4-formyl-1-(2-methylpropyl)-1H-pyrazole with phosgene or an equivalent reagent to form the isocyanate. This reaction typically proceeds under mild conditions and can be optimized for large-scale production. Another approach involves the condensation of 4-cyanomethyl-1-(2-methylpropyl)-1H-pyrazole with an appropriate amine followed by dehydration to form the isocyanate.

The biological properties of 4-(isocyanatomethyl)-1-(2-methylpropyl)-1H-pyrazole have been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory and analgesic activities, making it a promising candidate for the development of new therapeutic agents. Studies have also demonstrated its ability to inhibit specific enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 4-(isocyanatomethyl)-1-(2-methylpropyl)-1H-pyrazole could be used as a lead compound for the design of more selective and effective anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-(isocyanatomethyl)-1-(2-methylpropyl)-1H-pyrazole has shown potential in other therapeutic areas. For instance, it has been investigated for its antiviral activity against various viral strains, including influenza and herpes simplex viruses. Preliminary studies have indicated that this compound can interfere with viral replication by targeting specific viral proteins or host cell factors. These results highlight the broad-spectrum antiviral potential of 4-(isocyanatomethyl)-1-(2-methylpropyl)-1H-pyrazole, which could be further explored for the development of novel antiviral therapies.

The pharmacokinetic properties of 4-(isocyanatomethyl)-1-(2-methylpropyl)-1H-pyrazole have also been evaluated in preclinical studies. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. The compound has been found to have good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Additionally, it has demonstrated low toxicity in animal models, further supporting its safety profile.

In the context of drug discovery and development, 4-(isocyanatomethyl)-1-(2-methylpropyl)-1H-pyrazole has been used as a building block in the synthesis of more complex molecules with enhanced biological activities. For example, researchers have incorporated this compound into multi-target-directed ligands (MTDLs) designed to simultaneously modulate multiple biological targets involved in complex diseases such as Alzheimer's disease and cancer. The ability to fine-tune the properties of these MTDLs by modifying the substituents on the pyrazole ring has opened up new avenues for drug design and optimization.

The latest research on 4-(isocyanatomethyl)-1-(2-methylpropyl)-1H-pyrazole has also focused on its potential applications in nanotechnology and materials science. Due to its unique chemical structure and functional groups, this compound can be used as a ligand or building block in the synthesis of metal-organic frameworks (MOFs) and other advanced materials. These materials have shown promise in various applications, including gas storage, catalysis, and drug delivery systems.

In conclusion, 4-(isocyanatomethyl)-1-(2-methylpropyl)-1H-pyrazole (CAS No. 2649066-01-1) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its diverse biological activities, favorable pharmacokinetic properties, and versatility as a synthetic intermediate make it an attractive candidate for further investigation and development. As research continues to uncover new applications and optimize its properties, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.